Cas no 174713-67-8 (2-Oxo-4-(2-thienyl)-1,2-dihydro-3-pyridinecarbonitrile)

• Product Name: 2-Oxo-4-(2-thienyl)-1,2-dihydro-3-pyridinecarbonitrile
• CAS No: 174713-67-8
• MF: C₁₀H₆N₂OS
• MW: 202.232440471649
• MDL: MFCD03001295
• CID: 1367849
• PubChem ID: 2764405
• Update Time: 2025-04-20

2-Oxo-4-(2-thienyl)-1,2-dihydro-3-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 1,2-dihydro-2-oxo-4-(2-thienyl)-
• 2-OXO-4-(2-THIENYL)-1,2-DIHYDRO-3-PYRIDINECARBONITRILE
• AKOS005071369
• 1,2-dihydro-2-oxo-4-(thiophen-2-yl)pyridine-3-carbonitrile
• 8R-0329
• MFCD03001295
• XCPYVKHGOXOHEJ-UHFFFAOYSA-N
• 2-oxo-4-thiophen-2-yl-1H-pyridine-3-carbonitrile
• 2-Hydroxy-4-(thiophen-2-yl)nicotinonitrile
• 2-Oxo-4-(thiophen-2-yl)-1,2-dihydropyridine-3-carbonitrile
• 2-oxo-4-(thiophen-2-yl)-1H-pyridine-3-carbonitrile
• SCHEMBL5184144
• 2-oxo-4-(2-thienyl)-1,2-dihydro-3-pyridinecarbonitrile, AldrichCPR
• CS-0336836
• 174713-67-8
• 2-Oxo-4-(2-thienyl)-1,2-dihydro-3-pyridinecarbonitrile

• MDL： MFCD03001295
• Inchi： 1S/C10H6N2OS/c11-6-8-7(3-4-12-10(8)13)9-2-1-5-14-9/h1-5H,(H,12,13)
• InChI Key： XCPYVKHGOXOHEJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CNC(C=1C#N)=O

Computed Properties

• Exact Mass: 202.02018
• Monoisotopic Mass: 202.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Melting Point: 291-293°C
• PSA: 52.89

2-Oxo-4-(2-thienyl)-1,2-dihydro-3-pyridinecarbonitrile Security Information

• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT